
A Technical Guide to rac-Guaifenesin-d3 for
Research Applications

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: rac Guaifenesin-d3

Cat. No.: B562654 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals interested in utilizing racemic (rac) Guaifenesin-d3. This

deuterated analog of Guaifenesin is an essential tool in pharmacokinetic studies,

bioequivalence testing, and metabolic research, primarily serving as a highly effective internal

standard for mass spectrometry-based quantification of the parent drug.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer rac-Guaifenesin-d3 for research purposes. The quality and

specifications of the product can vary between suppliers. Below is a summary of key

quantitative data from several prominent suppliers to facilitate comparison.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Chemical
Purity

Available
Quantitie
s

LGC

Standards

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23

Not

specified

Not

specified

5 mg, 50

mg

Cayman

Chemical

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.2

≥99%

deuterated

forms (d₁-

d₃)[1]

≥98%
1 mg, 5

mg, 10 mg

MedChem

Express

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23 ≥99.00%[1] ≥99.00% 1 mg, 5 mg

Alfa

Chemistry

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23

99 atom %

D[2]

Not

specified

Inquire for

details

Benchche

m

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23

≥99% (d₁-

d₃)[1]

Not

specified

Inquire for

details

CymitQuim

ica

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23

Not

specified

Not

specified

5 mg, 10

mg, 25 mg,

50 mg, 100

mg

Pharmaffili

ates

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23

Not

specified

Not

specified

Inquire for

details

Axios

Research

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.24

Not

specified

Not

specified

Inquire for

details

VIVAN Life

Sciences

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.24

Not

specified

Not

specified

Inquire for

details

Santa Cruz

Biotechnol

ogy

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23

Not

specified

Not

specified

Inquire for

details

MyBioSour

ce

1189924-

85-3

C₁₀H₁₁D₃O

₄
201.23 ~90%

Not

specified

5 mg, 5x5

mg
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Experimental Protocols
rac-Guaifenesin-d3 is predominantly used as an internal standard in chromatographic and

mass spectrometric methods for the quantification of Guaifenesin in biological matrices. Below

are detailed methodologies for its application in Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

LC-MS/MS Method for Quantification of Guaifenesin in
Human Plasma
This protocol is a composite based on established methods for the sensitive and selective

quantification of Guaifenesin in human plasma.[3][4][5][6]

1. Sample Preparation (Solid-Phase Extraction - SPE)

To 200 µL of human plasma, add 20 µL of rac-Guaifenesin-d3 internal standard solution

(concentration to be optimized, e.g., 1 µg/mL in methanol).

Vortex the mixture for 30 seconds.

Load the mixture onto a pre-conditioned C18 SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

HPLC System: A high-performance liquid chromatography system capable of delivering a

stable isocratic or gradient flow.

Column: A reversed-phase C18 column (e.g., 100 x 4.6 mm, 5 µm) is commonly used.[3]
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Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol and 0.1%

formic acid in water (e.g., 90:10 v/v) is often effective.[4][5]

Flow Rate: A flow rate of 0.8 mL/min is a typical starting point.[3]

Injection Volume: 10 µL.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 40°C).[5]

3. Mass Spectrometric Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode (ESI+).[3]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Guaifenesin: m/z 199 → 125[7]

rac-Guaifenesin-d3: The precursor ion will be m/z 202, and the product ion will need to be

determined by direct infusion, but a likely transition would be to a fragment that does not

contain the deuterated methoxy group.

Source Parameters: Optimized for maximum signal intensity (e.g., ion spray voltage,

temperature, nebulizer gas, and curtain gas).[3]

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action of Guaifenesin
Guaifenesin is an expectorant, and its mechanism of action is thought to involve both indirect

and direct pathways that lead to the thinning and loosening of mucus in the airways.[8][9][10]

[11][12][13]

Caption: Proposed dual mechanism of action for Guaifenesin.
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Experimental Workflow for Guaifenesin Quantification
The following diagram illustrates a typical workflow for the quantification of Guaifenesin in a

biological sample using rac-Guaifenesin-d3 as an internal standard.

Caption: Workflow for quantifying Guaifenesin using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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